Cas no 896354-93-1 (N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide)

N-(6-Chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide is a benzothiazole derivative with potential applications in medicinal chemistry and agrochemical research. The compound features a 6-chloro-1,3-benzothiazole core linked to a 3-(methylsulfanyl)benzamide moiety, which may contribute to its biological activity. The chloro substituent enhances electrophilic reactivity, while the methylsulfanyl group could influence lipophilicity and metabolic stability. This structure suggests possible utility as an intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The benzothiazole scaffold is known for its diverse pharmacological properties, including antimicrobial and antitumor activities. The compound's molecular design allows for further structural modifications, making it a versatile building block for drug discovery programs. Its crystalline nature facilitates characterization and purity assessment.
N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide structure
896354-93-1 structure
Product Name:N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide
CAS No:896354-93-1
MF:C15H11ClN2OS2
MW:334.843639612198
CID:6589723
PubChem ID:7565087
Update Time:2025-07-02

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide
    • SR-01000913733
    • F2554-0004
    • SR-01000913733-1
    • CCG-317862
    • AKOS024659749
    • N-(6-chloro-1,3-benzothiazol-2-yl)-3-methylsulfanylbenzamide
    • 896354-93-1
    • N-(6-chlorobenzo[d]thiazol-2-yl)-3-(methylthio)benzamide
    • Benzamide, N-(6-chloro-2-benzothiazolyl)-3-(methylthio)-
    • Inchi: 1S/C15H11ClN2OS2/c1-20-11-4-2-3-9(7-11)14(19)18-15-17-12-6-5-10(16)8-13(12)21-15/h2-8H,1H3,(H,17,18,19)
    • InChI Key: HXNIUIVJBQQAIB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)SC(=N2)NC(C1C=CC=C(C=1)SC)=O

Computed Properties

  • Exact Mass: 334.0001330g/mol
  • Monoisotopic Mass: 334.0001330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • pka: 8.46±0.70(Predicted)

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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